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Compound of Interest

Compound Name: 4'-Butylacetophenone

Cat. No.: B127687 Get Quote

Essential Safety and Handling Guide for 4'-
Butylacetophenone
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 4'-Butylacetophenone (CAS No. 943-27-1). The following procedural

guidance is intended for researchers, scientists, and professionals in drug development to

ensure safe laboratory operations.

Physicochemical and Safety Data
Quantitative data for 4'-Butylacetophenone is summarized below for quick reference.
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Property Value

Molecular Formula C₁₂H₁₆O

Molecular Weight 176.25 g/mol

Appearance Clear colorless liquid

Melting Point 17-18 °C

Boiling Point 107-108 °C @ 5 mmHg

Density 0.964 g/mL at 25 °C

Flash Point 30 °C (86 °F) - closed cup

Signal Word Warning

GHS Hazard Pictograms GHS02 (Flame), GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal

safety when handling 4'-Butylacetophenone.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166. A face

shield may be required for splash hazards.[1]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact. Nitrile or neoprene

gloves are recommended.

Body Protection: A lab coat is required.[2] For tasks with a higher risk of exposure, wear

impervious clothing.[3]

Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably

under a chemical fume hood.[4][5] If ventilation is inadequate or exposure limits are

exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4]
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General Hygiene: Wash hands thoroughly after handling the substance.[4][6] Do not eat,

drink, or smoke in the laboratory. Contaminated work clothing should be laundered

separately before reuse.[6]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of 4'-Butylacetophenone
from receipt to experimental use.

Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Verify that the container is clearly labeled.

Transport the chemical to the designated storage area.

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4]

[6][7]

Keep the container tightly closed.[4][6]

Store in a designated flammables area.[4]

Incompatible materials to avoid include strong bases and strong oxidizing agents.[8]

Preparation and Aliquoting:

Perform all work within a certified chemical fume hood to minimize inhalation exposure.[4]

Ensure all necessary PPE is worn correctly before handling the chemical.

Use explosion-proof electrical and ventilating equipment.[4][5]

Use only non-sparking tools to prevent ignition sources.[4][5]

Ground and bond the container and receiving equipment to prevent static discharge.[4]
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Experimental Use:

Avoid direct contact with skin, eyes, and clothing.[4]

Avoid breathing vapors or mist.[4]

Keep the container closed when not in use.

Maintain good laboratory hygiene throughout the process.
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Caption: Safe Handling Workflow for 4'-Butylacetophenone.
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Disposal and Spill Management Plan
Proper disposal and spill containment are critical for laboratory and environmental safety.

Spill Response Protocol
Immediate Action: Evacuate all non-essential personnel from the spill area.[8] Eliminate all

ignition sources (e.g., open flames, sparks).[8]

Containment: Stop the leak if it is safe to do so.[8] Contain the spill using inert, non-

combustible absorbent materials like sand, earth, or vermiculite.[6][7]

Cleanup:

Use non-sparking tools and explosion-proof equipment for cleanup.[4]

Collect the absorbed material and place it into a suitable, clearly labeled, and closed

container for disposal.[4][6]

Ventilate the area and wash the spill site after the material has been removed.

Waste Disposal
Dispose of waste materials at an approved waste disposal facility.[4][6]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.

Do not allow the chemical to enter drains or waterways.[8]

First Aid Measures
In the event of exposure, follow these immediate first aid procedures and seek medical

attention.

General Advice: If you feel unwell, seek medical advice immediately and show the safety

data sheet to the attending physician.[8]
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After Inhalation: Move the person to fresh air and keep them comfortable for breathing.[8] If

breathing is difficult or stops, provide artificial respiration and seek immediate medical

attention.[4][8]

After Skin Contact: Immediately take off all contaminated clothing. Wash the affected area

with plenty of soap and water for at least 15 minutes.[4][8] If skin irritation occurs, get

medical advice.[6][8]

After Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the

eyelids.[4][8] If present, remove contact lenses if it is easy to do so and continue rinsing.[8]

Seek immediate medical attention.[4][8]

After Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water and then drink

plenty of water.[4] Seek immediate medical attention.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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